4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide

• IUPAC Name: 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide
• InChI: InChI=1S/C19H20F2N2O2/c1-22-19(25)13-4-2-12(3-5-13)10-23-11-15(24)9-18(23)16-8-14(20)6-7-17(16)21/h2-8,15,18,24H,9-11H2,1H3,(H,22,25)
• InChI Key: PMTMXPDVOQGKJL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)CN2CC(CC2C3=C(C=CC(=C3)F)F)O
• Molecular Formula: C19H20F2N2O2
• Molecular Weight: 346.4 g/mol

Description

4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide, also known as DFB, is a chemical compound that has been studied extensively for its potential scientific applications. DFB is a member of the benzamide family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide is not fully understood, but it is thought to involve the modulation of dopamine receptors. Dopamine receptors are G protein-coupled receptors that are involved in the regulation of various physiological processes, including movement, mood, and reward. 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been shown to bind to dopamine receptors and modulate their activity, which can lead to changes in cellular signaling pathways and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide are diverse and depend on the specific biological system being studied. In neuroscience, 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been shown to modulate dopamine receptor activity, which can lead to changes in neurotransmitter release and cellular signaling pathways. In cancer research, 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity for dopamine receptors. 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide is also relatively stable and can be easily synthesized using standard chemical techniques. However, there are also limitations to working with 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide, including its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several future directions for research on 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide, including the development of new synthetic methods for the compound and the elucidation of its mechanism of action. In neuroscience, future research could focus on the role of 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide in the regulation of mood and motivation, as well as its potential use as a therapeutic agent for neurological disorders. In cancer research, future research could focus on the development of 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide-based chemotherapeutic agents and the identification of new targets for the compound. Overall, 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has significant potential for scientific research and may lead to new insights into the regulation of cellular signaling pathways and the development of new therapeutic agents.

Synthesis Methods

The synthesis of 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide involves the reaction of 2-(2,5-difluorophenyl)-4-hydroxypyrrolidine with N-methylbenzamide. This reaction is typically carried out in the presence of a base, such as potassium carbonate or sodium hydroxide, and a solvent, such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been studied for its potential applications in various scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been shown to modulate the activity of dopamine receptors, which are involved in the regulation of mood, motivation, and reward. 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has also been studied for its potential use as a tool in drug discovery, as it can be used to screen for compounds that interact with dopamine receptors.
In cancer research, 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has been shown to have anti-proliferative effects on various cancer cell lines, including breast cancer and prostate cancer. 4-[[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]methyl]-N-methylbenzamide has also been studied for its potential use as a chemotherapeutic agent, as it can induce apoptosis, or programmed cell death, in cancer cells.